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Compound of Interest

Compound Name: JIB-04

Cat. No.: B1684303 Get Quote

For researchers, scientists, and drug development professionals utilizing JIB-04, a pan-

selective Jumonji histone demethylase inhibitor, adherence to proper disposal procedures is

essential for maintaining laboratory safety and environmental protection. While JIB-04 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS),

responsible chemical management dictates that it should not be disposed of in the common

waste stream or sanitary sewer system.[1] This guide provides a comprehensive overview of

the recommended disposal protocols for JIB-04, ensuring the safety of laboratory personnel

and minimizing environmental impact.

Key Chemical and Physical Properties of JIB-04
A summary of the essential quantitative data for JIB-04 is presented below, offering a quick

reference for handling and storage.
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Property Value

Chemical Name
5-Chloro-2-[(E)-2-[phenyl(pyridin-2-

yl)methylidene]hydrazin-1-yl]pyridine

Synonyms JHDM Inhibitor VII, NSC 693627

Molecular Formula C₁₇H₁₃ClN₄

Molecular Weight 308.76 g/mol

CAS Number 199596-05-9

Purity ≥98%

Solubility Soluble to 100 mM in DMSO

Storage Temperature Store at +4°C

Step-by-Step Disposal Procedure for JIB-04
Even in the absence of a specific hazardous classification, JIB-04 and its containers should be

managed as chemical waste. This precautionary approach aligns with standard laboratory

safety practices.

1. Personal Protective Equipment (PPE): While the Safety Data Sheet (SDS) for JIB-04
indicates that no special measures are required for handling, it is best practice to always wear

standard laboratory PPE when handling any chemical. This includes:

Nitrile gloves

Safety glasses or goggles

A lab coat

2. Waste Segregation:

Solid Waste: Collect any unused or expired solid JIB-04, as well as any materials

contaminated with the compound (e.g., weighing paper, pipette tips, contaminated gloves), in

a designated and clearly labeled chemical waste container.
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Liquid Waste: Solutions containing JIB-04 should be collected in a separate, sealed, and

clearly labeled liquid chemical waste container. Do not pour solutions of JIB-04 down the

drain.[1]

3. Container Labeling: All waste containers must be accurately and clearly labeled with the

following information:

The words "Chemical Waste"

The full chemical name: "JIB-04 (5-Chloro-2-[(E)-2-[phenyl(pyridin-2-

yl)methylidene]hydrazin-1-yl]pyridine)"

The concentration of JIB-04 in the solution (for liquid waste)

Any other solvents present in the liquid waste

The date the waste was first added to the container

4. Storage of Chemical Waste: Store the sealed and labeled chemical waste containers in a

designated, well-ventilated, and secure area, away from incompatible materials, until they are

collected by the institution's environmental health and safety (EHS) department or a licensed

chemical waste disposal contractor.

5. Institutional Procedures: Familiarize yourself with and adhere to your institution's specific

guidelines for chemical waste disposal. Contact your EHS department for any questions

regarding waste collection schedules and procedures.

JIB-04 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of JIB-04.
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Caption: Logical workflow for the proper disposal of JIB-04.

By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of JIB-04, fostering a culture of safety and compliance

within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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